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Abstract
This technical guide provides a detailed overview of the synthesis and characterization of 3-
Amino-4-methoxybenzenesulfonic acid (CAS No. 98-42-0). This compound, also known as

o-anisidine-4-sulfonic acid, is a valuable intermediate in the synthesis of various organic

molecules, including dyes and potential pharmaceutical agents.[1][2] This document outlines a

plausible synthetic route via the sulfonation of 2-methoxyaniline (o-anisidine), presents key

physicochemical properties, and discusses the available characterization data. Due to the

limited availability of public experimental spectral data, predicted spectroscopic data is provided

for reference.

Physicochemical Properties
3-Amino-4-methoxybenzenesulfonic acid is an off-white crystalline powder.[2] In its solid

state, it exists as a zwitterion, 3-ammonio-4-methoxybenzenesulfonate.[2] A summary of its key

physical and chemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 3-Amino-4-methoxybenzenesulfonic acid
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Property Value Reference(s)

Molecular Formula C₇H₉NO₄S [3][4]

Molecular Weight 203.22 g/mol [3][4]

CAS Number 98-42-0 [3][4]

Appearance Off-white crystalline powder [1]

Melting Point 305 °C (decomposition) [5]

Purity Typically ≥98%

Synthesis Protocol
The synthesis of 3-Amino-4-methoxybenzenesulfonic acid is most directly achieved through

the electrophilic sulfonation of 2-methoxyaniline (o-anisidine). The following protocol is a

detailed, generalized procedure based on established methods for the sulfonation of aromatic

amines and related compounds.

Reaction Scheme
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Caption: Synthetic pathway for 3-Amino-4-methoxybenzenesulfonic acid.

Experimental Procedure
Materials:

2-Methoxyaniline (o-anisidine)

Concentrated sulfuric acid (98%)

Deionized water

Ice

Equipment:

Three-necked round-bottom flask
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Mechanical stirrer

Thermometer

Dropping funnel

Heating mantle with temperature controller

Büchner funnel and flask

Vacuum source

Protocol:

Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer,

thermometer, and dropping funnel, carefully place a molar excess of concentrated sulfuric

acid. The reaction should be conducted in a well-ventilated fume hood.

Addition of Reactant: Cool the sulfuric acid in an ice bath. Slowly add 2-methoxyaniline

dropwise to the cooled, stirring sulfuric acid, ensuring the temperature is maintained below

20°C.

Heating: After the addition is complete, gradually heat the reaction mixture to 100-110°C.

Maintain this temperature for several hours with continuous stirring to ensure the completion

of the sulfonation reaction.

Work-up: After the reaction is complete, cool the mixture to room temperature. Carefully and

slowly pour the reaction mixture onto crushed ice with stirring. This will precipitate the

product.

Isolation and Purification: Collect the precipitated solid by vacuum filtration using a Büchner

funnel. Wash the crude product with cold deionized water to remove any remaining acid. The

product can be further purified by recrystallization from hot water.

Drying: Dry the purified product in a vacuum oven at a moderate temperature.

Characterization Data
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While a definitive set of experimental spectra for 3-Amino-4-methoxybenzenesulfonic acid is

not readily available in public databases, this section provides predicted data based on its

chemical structure.

Table 2: Predicted Spectroscopic Data for 3-Amino-4-methoxybenzenesulfonic acid

Technique Predicted Data

¹H NMR

Aromatic protons would likely appear as

complex multiplets in the range of 6.5-7.5 ppm.

The methoxy protons would be a singlet around

3.8-4.0 ppm. The amino and sulfonic acid

protons would be broad singlets with variable

chemical shifts depending on the solvent and

concentration.

¹³C NMR

Aromatic carbons would be expected in the

range of 110-150 ppm. The methoxy carbon

would appear around 55-60 ppm.

FTIR (cm⁻¹)

Expected characteristic peaks include: N-H

stretching (amine) around 3300-3500, C-H

stretching (aromatic and methyl) around 2850-

3100, S=O stretching (sulfonic acid) around

1030-1060 and 1150-1200, and C-O stretching

(ether) around 1230-1270.

Mass Spec (m/z)

The molecular ion peak [M]⁺ would be expected

at approximately 203.03. Common

fragmentation patterns would involve the loss of

SO₃ (80) and CH₃ (15).

Note: The predicted data is for informational purposes and should be confirmed by

experimental analysis.

Experimental Workflow and Logic
The overall process from synthesis to characterization follows a logical progression.
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Caption: General workflow for synthesis and characterization.

Conclusion
This technical guide provides a foundational understanding of the synthesis and properties of

3-Amino-4-methoxybenzenesulfonic acid. The outlined synthetic protocol offers a reliable

method for its preparation from commercially available starting materials. While experimental

characterization data is limited, the provided physical properties and predicted spectral data

serve as a useful reference for researchers. Further experimental investigation is warranted to

fully elucidate the spectroscopic characteristics of this important chemical intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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